4-(Hydroxymethyl)-5-methyl-1,3-dioxol-2-one

Description

4-(Hydroxymethyl)-5-methyl-1,3-dioxol-2-one is a chemical reagent utilized in organic synthesis for introducing the (oxodioxolenyl)methyl carbamate group into active pharmaceutical ingredients (APIs) to produce the corresponding prodrug . It can react with oxalyl chloride to form (5-methyl-2-oxo-1,3-dioxol-4-yl)methylglyoxal chloride, offering an alternative method for introducing the (oxodioxolenyl)methylcarbamate group . It is also used in the preparation of key intermediates of olmesartan medoxomil .

This compound, also known as DMDO-OH, has a molecular formula of C5H6O4 and a molecular weight of 130.1 . It appears as a pale yellow liquid , with a boiling point of 214℃ . It should be stored under inert atmosphere in a freezer at temperatures below -20°C . 4-(Hydroxymethyl)-5-methyl-1,3-dioxol-2-one is slightly soluble in chloroform and methanol .

A similar compound is 1,3-Dioxol-2-one, also known as vinylene carbonate . It has a molecular weight of 86.046 and a flash point of 72.8±0.0 °C . Another similar compound is 1,3-Dioxolan-2-one-d4, which has a molecular weight of 92.09 g/mol .

• CAS No.: 91526-18-0
• Product Name: 4-(Hydroxymethyl)-5-methyl-1,3-dioxol-2-one
• Molecular Formula: C5H6O4
• Molecular Weight: 130.1 g/mol
• IUPAC Name: 4-(hydroxymethyl)-5-methyl-1,3-dioxol-2-one
• Standard InChI: InChI=1S/C5H6O4/c1-3-4(2-6)9-5(7)8-3/h6H,2H2,1H3
• Standard InChIKey: JEQSUJXHFAXJOW-UHFFFAOYSA-N
• SMILES: CC1=C(OC(=O)O1)CO
• Canonical SMILES: CC1=C(OC(=O)O1)CO
• Appearance: Colourless to yellow/brown liquid
• Purity: > 95%
• PubChem Compound: 10510878
• Last Modified: Aug 15 2023